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Compound of Interest

Compound Name: Tranilast sodium

Cat. No.: B1139417 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Tranilast (N-[3',4'-dimethoxycinnamoyl]-anthranilic acid) is an anti-allergic agent

that has demonstrated a wide range of biological activities, including anti-inflammatory, anti-

fibrotic, and anti-angiogenic properties.[1][2][3] It is utilized in research for treating conditions

like bronchial asthma, atopic dermatitis, keloids, and hypertrophic scars.[1][4][5]

Mechanistically, Tranilast impacts multiple signaling pathways. It inhibits the release of

chemical mediators like histamine and prostaglandins from mast cells, modulates the

Transforming Growth Factor-beta (TGF-β) pathway, and influences other critical cellular

signaling cascades involved in inflammation and cell proliferation.[1][2][6]

Due to its poor aqueous solubility, preparing Tranilast for in vitro cell-based assays requires

careful selection of a solvent and a standardized protocol to ensure reproducibility.[7][8] This

document provides a detailed protocol for dissolving and preparing Tranilast for use in cell

culture experiments.

Data Presentation: Solubility of Tranilast
The solubility of Tranilast varies significantly across different solvents. It is crucial to prepare a

concentrated stock solution in an appropriate organic solvent, which can then be diluted to the

final working concentration in the cell culture medium.
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Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes Source

DMSO >10 mg/mL >30 mM

The most

common and

recommended

solvent for stock

solutions.

[7]

20 mg/mL ~61 mM - [9]

32.73 mg/mL 100 mM

Based on a

molecular weight

of 327.34.

[3]

50 mg/mL 152.75 mM
Sonication may

be required.
[10]

65 mg/mL 198.57 mM - [5]

Dimethylformami

de (DMF)
35 mg/mL ~107 mM - [9]

Ethanol 2 mg/mL ~6.1 mM - [9]

PBS (pH 7.2) ~0.2 mg/mL ~0.61 mM

Considered

poorly soluble or

insoluble in

aqueous buffers.

[9]

Water Insoluble Insoluble

Tranilast sodium

demonstrates

poor aqueous

solubility.

[5][7]

Note: The molecular weight of Tranilast is approximately 327.33 g/mol . Batch-specific

molecular weights may vary slightly.[3][5]
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Experimental Protocol: Preparation of Tranilast
Stock and Working Solutions
This protocol details the steps for preparing a 100 mM stock solution of Tranilast in DMSO and

subsequently diluting it for use in cell-based assays.

Materials:

Tranilast powder

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

Cell culture medium appropriate for the cell line

Procedure for Preparing 100 mM Stock Solution:

Weighing Tranilast: Accurately weigh out a specific amount of Tranilast powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 100 mM stock solution,

weigh out 32.73 mg of Tranilast (assuming MW = 327.33 g/mol ).

Solvent Addition: Add the appropriate volume of sterile DMSO to the vial containing the

Tranilast powder. For the example above, add 1 mL of DMSO.

Dissolution: Vortex the solution thoroughly until the Tranilast powder is completely dissolved.

Gentle warming or sonication can be used to aid dissolution if necessary.[10] Visually inspect

the solution to ensure there are no visible particulates.

Sterilization (Optional): If the DMSO used was not pre-sterilized, the final stock solution can

be sterilized by passing it through a 0.22 µm syringe filter compatible with organic solvents.
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Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the stock solution aliquots

at -20°C or -80°C for long-term stability.[10] The powder form can be stored at -20°C for at

least 3 years.[10]

Procedure for Preparing Working Solutions:

Thawing: Thaw a single aliquot of the Tranilast stock solution at room temperature.

Dilution: Perform serial dilutions of the stock solution into sterile cell culture medium to

achieve the desired final concentration for your experiment.

Important: Add the Tranilast stock solution to the culture medium and mix immediately and

thoroughly to prevent precipitation.

The final concentration of DMSO in the cell culture medium should be kept to a minimum

(typically ≤ 0.5%, and ideally ≤ 0.1%) as DMSO can have physiological effects on cells.

Always prepare a vehicle control by adding the same final concentration of DMSO to the

culture medium without Tranilast.

Application to Cells: Replace the existing medium in your cell culture plates with the freshly

prepared medium containing the Tranilast working solution or the vehicle control.

Stability: Aqueous solutions of Tranilast are not stable. It is highly recommended to prepare

fresh working solutions from the frozen stock for each experiment and use them immediately.

[9]
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Caption: Workflow for preparing Tranilast stock and working solutions.
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Key Signaling Pathways Modulated by Tranilast

Cellular Pathways

Cellular Outcomes
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(Histamine, Prostaglandins) ↑ Antioxidant Response
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Caption: Simplified diagram of key signaling pathways modulated by Tranilast.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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